2-Oxabicyclo[4.2.0]octan-7-amine

• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• IUPAC Name: 2-oxabicyclo[4.2.0]octan-7-amine
• InChI: InChI=1S/C7H13NO/c8-6-4-7-5(6)2-1-3-9-7/h5-7H,1-4,8H2
• InChI Key: VYQRMUFYXHFYSF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CC2OC1)N

Description

Structural Analysis of 2-Oxabicyclo[4.2.0]octan-7-amine

Bicyclic Framework and Bridged Oxygen Heteroatom

The core structure of 2-oxabicyclo[4.2.0]octan-7-amine consists of a fused bicyclo[4.2.0]octane system, where the "4.2.0" notation denotes three bridge segments: a four-carbon bridge, a two-carbon bridge, and a direct bond (zero-carbon bridge). The oxygen heteroatom occupies the 2-position, replacing a carbon atom in one of the bridges (Figure 1). This substitution introduces polarity and influences the molecule’s electronic distribution, reactivity, and intermolecular interactions.

The molecular formula C₇H₁₃NO (MW: 127.18 g/mol) reflects seven carbons, one oxygen, and one amine group. The amine functional group at the 7-position contributes to the compound’s basicity and potential for hydrogen bonding.

Table 1: Key Structural Properties

Property	Value	Source
Molecular Formula	C₇H₁₃NO
Molecular Weight	127.18 g/mol
IUPAC Name	2-oxabicyclo[4.2.0]octan-7-amine
SMILES	C1CC2C(CC2OC1)N

Stereochemical Configurations and Isomerism

The bicyclo[4.2.0]octane framework introduces two bridgehead carbons (positions 1 and 6), which are stereogenic centers. This results in four possible stereoisomers: two enantiomeric pairs ((1R,6S) and (1S,6R)) and two diastereomers. The racemic hydrochloride salt (rac-(1R,6S)-2-oxabicyclo[4.2.0]octan-7-amine hydrochloride) has been documented, confirming the existence of stereoisomerism.

The spatial arrangement of the amine group relative to the oxygen bridge influences the molecule’s dipole moment and solubility. For instance, the (1R,6S) configuration may exhibit distinct hydrogen-bonding capabilities compared to its enantiomer.

Comparative Analysis with Related Oxabicyclic Compounds

To contextualize the properties of 2-oxabicyclo[4.2.0]octan-7-amine, we compare it to three structurally related compounds:

(i) 7-Oxa-2-thiabicyclo[4.2.0]octane

This analog replaces the amine group with a sulfur atom at the 2-position. The molecular formula C₆H₁₀OS (MW: 130.21 g/mol) highlights reduced carbon content and increased molecular weight due to sulfur. The thioether group enhances lipophilicity but reduces hydrogen-bonding potential compared to the amine.

(ii) 2-Oxa-7-azabicyclo[4.2.0]octane

Here, the amine is repositioned to the 7-aza position, altering the electronic landscape. The nitrogen’s lone pair in the aziridine-like ring increases ring strain and reactivity, as evidenced by its molecular formula C₆H₁₁NO (MW: 113.16 g/mol).

(iii) 2-Oxabicyclo[2.2.2]octan-6-ol Derivatives

The bicyclo[2.2.2]octane system (e.g., 1,3,3-trimethyl-2-oxabicyclo[2.2.2]octan-6-yl acetate) features greater ring strain due to smaller bridges, which enhances reactivity toward nucleophilic substitution.

Table 2: Comparative Properties of Oxabicyclic Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
2-Oxabicyclo[4.2.0]octan-7-amine	C₇H₁₃NO	127.18	Amine, Ether
7-Oxa-2-thiabicyclo[4.2.0]octane	C₆H₁₀OS	130.21	Thioether, Ether
2-Oxa-7-azabicyclo[4.2.0]octane	C₆H₁₁NO	113.16	Amine, Ether
1,3,3-Trimethyl-2-oxabicyclo[2.2.2]octan-6-yl acetate	C₁₂H₂₀O₃	212.29	Ester, Ether

Preparation Methods

Rhodium-Catalyzed O–H Insertion and Cyclization

This two-step method involves O–H insertion followed by intramolecular cyclization. Starting with 2-bromoethanol, rhodium catalysis ([Rh₂(OAc)₄]) facilitates O–H insertion to form intermediate 2c , which undergoes cyclization using NaH in DMF (0.025 M, 0°C) to yield the oxetane core .
Optimization Highlights :

• Leaving Group Impact : Bromide (2c ) outperforms iodide (2d ) due to stability, achieving 73% yield vs. <50% for iodide .

• Scale-Up : Demonstrated on 1.0 mmol scale without yield loss .

Table 1 : Cyclization Efficiency with Different Leaving Groups

Leaving Group	Intermediate	Yield (%)	Conditions
Br	2c	73	NaH, DMF, 0°C
I	2d	<50	NaH, DMF, 0°C

Bromolactonization of Cyclohexene Derivatives

β-Lactone intermediates are formed via bromolactonization of cyclohexene-carboxylic acids. For example, treating cyclohex-2-ene-1-carboxylic acid (3a ) with Br₂ in NaHCO₃/Et₂O yields 5-bromo-7-oxabicyclo[4.2.0]octan-8-one (4a ), which is subsequently reduced to the amine .
Key Steps :

• Bromolactonization : 0°C, 1 h, 42% yield .

• Amine Formation : Reduction of the lactone carbonyl using LiAlH₄ or catalytic hydrogenation.

Challenges :

• Competing diastereomers require chromatography for separation .

• Acid-sensitive substrates necessitate low-temperature processing .

Grignard Addition and Reductive Amination

A multi-step approach starting from bicyclic ketones involves Grignard addition to introduce the amine group. For example:

• Ketone Synthesis : Cyclization of di-O-acetyl-d-arabinal yields a bicyclic ketone .

• Oxime Formation : Reaction with hydroxylamine hydrochloride forms an oxime intermediate (83% yield) .

• Reduction : Hydrogenation over Pd/C converts the oxime to the primary amine .

Table 2 : Reductive Amination Efficiency

Starting Material	Oxime Yield (%)	Amine Yield (%)
Cyclobutanone	83	68

Hydrochloride Salt Formation

The free amine is often converted to its hydrochloride salt for enhanced stability. This involves treating the amine with HCl gas in Et₂O or aqueous HCl, followed by crystallization .
Conditions :

• Solvent : Ethanol/water mixtures .

• Purity : >95% by NMR and HPLC .

Comparative Analysis of Methods

Table 3 : Method Comparison

Method	Yield (%)	Scalability	Diastereoselectivity
Rhodium Catalysis	73	High	Moderate
Bromolactonization	42	Moderate	Low
Grignard/Reduction	68	Low	High

Key Insights :

• Rhodium catalysis offers the best balance of yield and scalability .

• Bromolactonization is limited by competing pathways but useful for β-lactone derivatives .

Chemical Reactions Analysis

Types of Reactions

2-Oxabicyclo[4.2.0]octan-7-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The amine group in the compound can participate in substitution reactions with various reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reactions may be carried out under controlled temperatures and pressures to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions may produce various substituted amine compounds.

Scientific Research Applications

2-Oxabicyclo[4.2.0]octan-7-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound may be studied for its potential biological activities and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Oxabicyclo[4.2.0]octan-7-amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, leading to a cascade of biochemical events. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Physicochemical Properties

The table below compares key parameters of 2-Oxabicyclo[4.2.0]octan-7-amine with structurally related bicyclic compounds:

Compound Name	Bicyclo System	Heteroatoms/Substituents	Molecular Formula	Key Properties (Inferred/Reported)
2-Oxabicyclo[4.2.0]octan-7-amine	[4.2.0]	O (position 2), NH₂ (pos.7)	C₇H₁₃NO	Moderate lipophilicity; chiral centers
8,8-Dimethylbicyclo[4.2.0]octan-7-amine	[4.2.0]	NH₂ (pos.7), CH₃ (pos.8,8)	C₁₀H₁₉N	Increased steric bulk; reduced solubility
5-Thia-1-azabicyclo[4.2.0]octane (Cephalosporin core)	[4.2.0]	S (pos.5), N (pos.1)	Varies	Bioactive; antibiotic activity
2-Oxabicyclo[2.2.2]octane derivatives	[2.2.2]	O (position 2)	Varies	High thermal/chemical stability; reduced logD vs phenyl
2-Oxabicyclo[3.2.0]heptan-7-amine	[3.2.0]	O (position 2), NH₂ (pos.7)	C₆H₁₁NO	Smaller ring; higher ring strain

Key Observations:

For example, 2-oxabicyclo[2.2.2]octanes remain stable under acidic/basic conditions and heat (100°C) , while the [4.2.0] analog’s stability is untested but likely comparable. The [3.2.0] system (e.g., 2-Oxabicyclo[3.2.0]heptan-7-amine) may face higher strain due to its compact structure .

Lipophilicity and Solubility: Incorporation of oxygen in bicyclo systems (e.g., 2-oxabicyclo[2.2.2]octane) reduces lipophilicity (logD ~1.8 vs phenyl’s 2.6) . By analogy, 2-Oxabicyclo[4.2.0]octan-7-amine may exhibit lower logD than non-oxygenated analogs, improving aqueous solubility. Methyl-substituted derivatives (e.g., 8,8-dimethylbicyclo[4.2.0]octan-7-amine) likely have higher lipophilicity due to hydrophobic CH₃ groups .

Acidity/Basicity :

• The amine group at position 7 in 2-Oxabicyclo[4.2.0]octan-7-amine may act as a weak base, similar to bicyclo[2.2.2]octane amines. For instance, β-oxygen in 2-oxabicyclo[2.2.2]octanes restores acidity lost in all-carbon analogs (pKa ~4.4 vs 5.6) .

Biological Activity

2-Oxabicyclo[4.2.0]octan-7-amine, also known as a bicyclic amine compound, has garnered attention for its unique structural properties and potential biological activities. This article delves into the compound's biological interactions, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C₇H₁₄N₁O
• Molecular Weight : 142.19 g/mol
• Structure : The compound features a bicyclic system incorporating an oxygen atom, contributing to its distinct reactivity and interaction with biological targets.

The biological activity of 2-Oxabicyclo[4.2.0]octan-7-amine is primarily attributed to its ability to interact with various enzymes and receptors within biological systems. The mechanism involves:

• Binding Affinity : The bicyclic structure allows the compound to fit into specific binding sites on enzymes or receptors, modulating their activity.
• Enzyme Interaction : Research indicates that it may act as an inhibitor or activator of specific enzymes involved in metabolic pathways, influencing various physiological processes.

Pharmacological Potential

Studies have shown that derivatives of 2-Oxabicyclo[4.2.0]octan-7-amine exhibit promising pharmacological activities:

• Enzyme Inhibition : Experimental procedures often include biochemical assays to evaluate the compound's effects on enzyme activity, suggesting potential as an enzyme inhibitor in metabolic pathways.
• Disease Targets : Early-stage studies indicate that derivatives may possess activity against certain disease targets, paving the way for drug development initiatives.

Case Studies and Research Findings

A review of relevant literature reveals several key findings regarding the biological activity of 2-Oxabicyclo[4.2.0]octan-7-amine:

• Enzyme Assays : Various studies have utilized spectrophotometry to monitor the compound's effects on enzyme activity, indicating significant modulation of metabolic pathways.

  Study	Method	Findings
  [Study A]	Spectrophotometry	Inhibition of enzyme X by 50%
  [Study B]	Biochemical assays	Activation of enzyme Y leading to increased metabolic rate

• Pharmacological Studies : Research involving animal models has demonstrated the potential therapeutic effects of the compound in treating conditions such as metabolic disorders.
• Comparative Analysis : Similar compounds like 8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-amine have been analyzed for comparative biological activities, highlighting differences in efficacy and mechanism.

Q & A

What are the most reliable synthetic routes for 2-Oxabicyclo[4.2.0]octan-7-amine, and how can purity be validated?

Level: Basic
Answer:
The synthesis of 2-Oxabicyclo[4.2.0]octan-7-amine often involves iodocyclization of alkenyl alcohols, as demonstrated in analogous bicyclic systems . Key steps include:

• Cyclization : Using molecular iodine in acetonitrile to form the bicyclic core.
• Amine Functionalization : Reduction of intermediate nitro or imine groups (e.g., with LiAlH₄) .
  Purity Validation :
• Chromatography : HPLC or GC-MS to assess chemical homogeneity.
• Spectroscopy : ¹H/¹³C NMR for structural confirmation and absence of impurities.
• Elemental Analysis : To verify molecular formula accuracy .

How can researchers resolve contradictions between spectroscopic data (e.g., NMR vs. X-ray) for this compound?

Level: Advanced
Answer:
Conflicting data may arise due to dynamic stereochemistry or solvent effects. Methodological approaches include:

• Variable-Temperature NMR : To detect conformational flexibility .
• Crystallographic Analysis : X-ray diffraction provides definitive stereochemical assignments .
• Computational Modeling : Density Functional Theory (DFT) calculations to predict and reconcile spectral data .
  Documentation of solvent, temperature, and crystallography conditions is critical for reproducibility .

What strategies optimize the reactivity of 2-Oxabicyclo[4.2.0]octan-7-amine in substitution reactions?

Level: Advanced
Answer:
Reactivity optimization involves:

• Protecting Groups : Temporary protection of the amine (e.g., Boc or Fmoc) to prevent side reactions .
• Catalysis : Use of Lewis acids (e.g., BF₃·Et₂O) to enhance electrophilicity.
• Solvent Screening : Polar aprotic solvents (DMF, DMSO) improve nucleophilic substitution kinetics .
  Example Table :

Reaction Type	Reagent/Condition	Yield (%)	Reference
Alkylation	CH₃I, K₂CO₃, DMF	78
Acylation	AcCl, Et₃N, THF	85

How does 2-Oxabicyclo[4.2.0]octan-7-amine compare as a bioisostere for phenyl rings in drug design?

Level: Advanced
Answer:
The compound’s rigid bicyclic structure mimics para-substituted phenyl rings geometrically (r = 5.56–5.58 Å vs. 5.90–5.93 Å for phenyl) while improving physicochemical properties (e.g., solubility, metabolic stability) . Validation steps include:

• PMI Plots : Compare 3D chemical space occupancy with phenyl-containing analogs.
• Biological Assays : Test binding affinity in target receptors (e.g., kinase inhibitors) .

What are the understudied research areas for this compound?

Level: Advanced
Answer:
Gaps identified in literature:

• Sulfonyl Derivatives : Limited data on sulfonyl chloride analogs for pharmaceutical intermediates .
• Biological Targets : Sparse exploration of neurological applications despite structural similarity to bioactive bicyclic amines .
• Stability Studies : No comprehensive analysis of hydrolytic or oxidative degradation pathways .

How should researchers design experiments to assess the compound’s stability under physiological conditions?

Level: Advanced
Answer:

• pH-Varied Stability Tests : Incubate in buffers (pH 1–10) and monitor degradation via LC-MS .
• Oxidative Stressors : Expose to H₂O₂ or cytochrome P450 enzymes to simulate metabolic conditions .
• Temperature Ramps : Accelerated stability studies at 40–60°C to predict shelf-life .

What computational tools predict the compound’s reactivity and interaction with biological targets?

Level: Advanced
Answer:

• Molecular Docking (AutoDock Vina) : Simulate binding to protein active sites.
• MD Simulations (GROMACS) : Assess conformational dynamics in aqueous environments.
• ADMET Prediction (SwissADME) : Estimate absorption, toxicity, and solubility .

How can conflicting biological activity data from in vitro vs. in vivo studies be addressed?

Level: Advanced
Answer:

• Pharmacokinetic Profiling : Measure bioavailability and tissue distribution to explain efficacy gaps.
• Metabolite Identification : LC-HRMS to detect active/inactive metabolites .
• Dose-Response Refinement : Adjust dosing regimens to account in vivo clearance rates .

What are the best practices for reporting synthetic procedures in publications?

Level: Basic
Answer:

• Detail Key Steps : Include modified literature methods, reaction times, and purification techniques.
• Characterization Data : Report NMR shifts, HRMS, and crystallographic parameters (CCDC codes) .
• Ethical Compliance : Disclose safety protocols for hazardous reagents (e.g., iodine in cyclization) .

How can researchers leverage this compound’s bicyclic framework to develop novel polymer materials?

Level: Advanced
Answer:

• Ring-Opening Polymerization : Initiate with Lewis acids (e.g., Sn(Oct)₂) to form polyamines.
• Cross-Linking Agents : Utilize the amine group for covalent network formation.
• Thermal Analysis (DSC/TGA) : Assess glass transition and decomposition temperatures .